Cas no 1201597-22-9 (2,6-Difluoro-4-methylbenzaldehyde)

2,6-Difluoro-4-methylbenzaldehyde is a fluorinated aromatic aldehyde characterized by its distinct substitution pattern, featuring fluorine atoms at the 2- and 6-positions and a methyl group at the 4-position of the benzaldehyde core. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The fluorine substituents enhance reactivity and stability, while the methyl group offers additional versatility for further functionalization. Its high purity and well-defined molecular structure ensure consistent performance in cross-coupling reactions, nucleophilic additions, and other transformations. The compound is particularly useful in the development of fluorinated bioactive molecules.

2,6-Difluoro-4-methylbenzaldehyde structure

1201597-22-9 structure

Product Name:2,6-Difluoro-4-methylbenzaldehyde

CAS No:1201597-22-9

MF:C₈H₆F₂O

MW:156.129449367523

MDL:MFCD11847293

CID:1011136

PubChem ID:21063800

Update Time:2025-10-17

2,6-Difluoro-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,6-Difluoro-4-methylbenzaldehyde
- BQVVPJZIUSQOAU-UHFFFAOYSA-N
- 3489AA
- Benzaldehyde, 2,6-difluoro-4-methyl-
- AK100098
- ST24021579
- 1201597-22-9
- MFCD11847293
- DTXSID70610418
- CS-W006769
- BCP32399
- DB-346532
- Z1255466114
- EN300-115869
- DS-3465
- SY043250
- AKOS016002344
- BYB59722
- SCHEMBL289022
- DTXCID70561173
- MDL： MFCD11847293
- Inchi： 1S/C8H6F2O/c1-5-2-7(9)6(4-11)8(10)3-5/h2-4H,1H3
- InChI Key： BQVVPJZIUSQOAU-UHFFFAOYSA-N
- SMILES： FC1C=C(C)C=C(C=1C=O)F

Computed Properties

Exact Mass: 156.03867113g/mol
Monoisotopic Mass: 156.03867113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
XLogP3: 1.9

Experimental Properties

Boiling Point: 198.8°C at 760 mmHg

2,6-Difluoro-4-methylbenzaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

2,6-Difluoro-4-methylbenzaldehyde Pricemore >>

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abcr	AB440394-250 mg	2,6-Difluoro-4-methylbenzaldehyde; .	1201597-22-9		250mg	€376.90	2023-04-22
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